Cas no 14077-85-1 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-octyl-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-octyl-
• CAS No: 14077-85-1
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 206581
• PubChem ID: 260794
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-octyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-octyl-
• 14077-85-1
• DTXSID30293827
• GLNANLFCPOATHP-UHFFFAOYSA-N
• NSC-92509
• Barbituric acid, 5-octyl-
• SCHEMBL6381412
• NCIOpen2_005853
• Octyl barbituric acid
• 5(4-n-Octyl)-barbituric acid
• NSC92509
• n-octyl barbituric acid
• 5-octylbarbituric acid

• Inchi： 1S/C12H20N2O3/c1-2-3-4-5-6-7-8-9-10(15)13-12(17)14-11(9)16/h9H,2-8H2,1H3,(H2,13,14,15,16,17)
• InChI Key： GLNANLFCPOATHP-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(N1)=O)=O)CCCCCCCC

Computed Properties

• Exact Mass: 240.1475
• Monoisotopic Mass: 240.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.069
• Refractive Index: 1.469
• PSA: 75.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones